Cas no 914381-28-5 (6-Fluoro-1-undecyl-3,4-dihydroisoquinoline)

6-Fluoro-1-undecyl-3,4-dihydroisoquinoline is a fluorinated dihydroisoquinoline derivative characterized by its unique structural features, including a fluorine substituent at the 6-position and an undecyl chain at the 1-position. This compound is of interest in medicinal chemistry and material science due to its potential as a building block for bioactive molecules or functional materials. The fluorine atom enhances metabolic stability and binding affinity, while the long alkyl chain may improve lipophilicity, making it suitable for applications requiring hydrophobic interactions. Its well-defined structure allows for precise modifications, enabling tailored physicochemical properties for research or industrial use.

6-Fluoro-1-undecyl-3,4-dihydroisoquinoline structure

914381-28-5 structure

Product Name:6-Fluoro-1-undecyl-3,4-dihydroisoquinoline

CAS No:914381-28-5

MF:C₂₀H₃₀FN

MW:303.457309246063

CID:827136

PubChem ID:45039285

Update Time:2025-06-07

6-Fluoro-1-undecyl-3,4-dihydroisoquinoline Chemical and Physical Properties

Names and Identifiers

- 6-Fluoro-1-undecyl-3,4-dihydroisoquinoline
- MGCD-265
- 6-Fluoro-3,4-dihydro-1-undecylisoquinoline
- DTXSID30661981
- 914381-28-5
- FT-0668743
- Inchi： 1S/C20H30FN/c1-2-3-4-5-6-7-8-9-10-11-20-19-13-12-18(21)16-17(19)14-15-22-20/h12-13,16H,2-11,14-15H2,1H3
- InChI Key： NMHWQPDBDLNIJE-UHFFFAOYSA-N
- SMILES： FC1C=CC2=C(C=1)CCN=C2CCCCCCCCCCC

Computed Properties

Exact Mass: 303.23600
Monoisotopic Mass: 303.23622812g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 22
Rotatable Bond Count: 10
Complexity: 326
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.9
Topological Polar Surface Area: 12.4Å²

Experimental Properties

PSA: 12.36000
LogP: 5.52740

6-Fluoro-1-undecyl-3,4-dihydroisoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	F595990-5mg	6-Fluoro-1-undecyl-3,4-dihydroisoquinoline	914381-28-5	5mg	$104.00	2023-05-18
TRC	F595990-10mg	6-Fluoro-1-undecyl-3,4-dihydroisoquinoline	914381-28-5	10mg	$150.00	2023-05-18
TRC	F595990-25mg	6-Fluoro-1-undecyl-3,4-dihydroisoquinoline	914381-28-5	25mg	$333.00	2023-05-18
TRC	F595990-50mg	6-Fluoro-1-undecyl-3,4-dihydroisoquinoline	914381-28-5	50mg	$620.00	2023-05-18
TRC	F595990-100mg	6-Fluoro-1-undecyl-3,4-dihydroisoquinoline	914381-28-5	100mg	$1171.00	2023-05-18